2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[(2-chlorophenyl)methyl]acetamide

• IUPAC Name: 2-[(4-benzyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[(2-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C23H20ClN3O3S2/c24-19-11-5-4-10-18(19)14-25-22(28)16-31-23-26-32(29,30)21-13-7-6-12-20(21)27(23)15-17-8-2-1-3-9-17/h1-13H,14-16H2,(H,25,28)
• InChI Key: XGRCXNTYLIPARM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3S(=O)(=O)N=C2SCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C23H20ClN3O3S2
• Molecular Weight: 486.0 g/mol
• CAS No.: 933025-85-5

Description

2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[(2-chlorophenyl)methyl]acetamide is a complex organic compound that belongs to the class of benzothiadiazine derivatives. This compound is characterized by the presence of a benzothiadiazine ring system, which is known for its diverse pharmacological activities. The compound’s structure includes a benzyl group, a chlorophenyl group, and an acetamide moiety, making it a unique and potentially bioactive molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[(2-chlorophenyl)methyl]acetamide typically involves multiple steps:

Formation of the Benzothiadiazine Ring: The initial step involves the synthesis of the benzothiadiazine ring. This can be achieved by reacting a suitable aromatic amine with sulfur dioxide and an oxidizing agent under controlled conditions.

Introduction of the Benzyl Group: The benzyl group is introduced through a nucleophilic substitution reaction, where a benzyl halide reacts with the benzothiadiazine intermediate.

Attachment of the Chlorophenyl Group: The chlorophenyl group is incorporated via a similar nucleophilic substitution reaction, using a chlorophenyl halide.

Formation of the Acetamide Moiety: The final step involves the formation of the acetamide group by reacting the intermediate with acetic anhydride or acetyl chloride in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of high-throughput reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the benzothiadiazine ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups in the acetamide moiety, potentially converting them to alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents like halides, nitriles, and organometallic compounds are employed under conditions such as reflux or microwave-assisted synthesis.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols and amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[(2-chlorophenyl)methyl]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of diseases related to its pharmacological activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes, receptors, or ion channels, depending on its structure and functional groups.

Pathways Involved: It can modulate various biochemical pathways, such as signal transduction, metabolic pathways, and gene expression, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

4H-1,2,4-benzothiadiazine-1,1-dioxides: These compounds share the benzothiadiazine ring system and exhibit similar pharmacological activities.

Benzothiazoles: Another class of sulfur-containing heterocycles with diverse biological activities.

Benzoxazines: Compounds with a similar ring structure but containing oxygen instead of sulfur.

Uniqueness

2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[(2-chlorophenyl)methyl]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its benzyl and chlorophenyl groups, along with the acetamide moiety, contribute to its potential as a versatile and bioactive compound.